Cas no 1225882-54-1 (1-Ethyl-3,3-dimethylpiperazine)

• Product Name: 1-Ethyl-3,3-dimethylpiperazine
• CAS No: 1225882-54-1
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD16300780
• CID: 2182138
• PubChem ID: 56924066
• Update Time: 2025-10-05

1-Ethyl-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3,3-dimethyl-piperazine
• 1-ethyl-3,3-dimethylpiperazine
• DB-259545
• AC-30481
• MFCD16300780
• EN300-2973735
• AS-76967
• SCHEMBL7905340
• Piperazine, 1-ethyl-3,3-dimethyl-
• AKOS014163538
• SB32005
• 1225882-54-1
• AZB88254
• Y11100
• CS-0151983
• 887-904-6
• 1-Ethyl-3,3-dimethylpiperazine

• MDL： MFCD16300780
• Inchi： 1S/C8H18N2/c1-4-10-6-5-9-8(2,3)7-10/h9H,4-7H2,1-3H3
• InChI Key： OWJOGIXFAWCTHJ-UHFFFAOYSA-N
• SMILES： N1(CC)CCNC(C)(C)C1

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Ethyl-3,3-dimethylpiperazine

Research Brief on 1-Ethyl-3,3-dimethylpiperazine (CAS: 1225882-54-1) in Chemical Biology and Pharmaceutical Applications

1-Ethyl-3,3-dimethylpiperazine (CAS: 1225882-54-1) is a piperazine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its potential as a building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating biological targets and enhancing drug-like properties, making it a valuable scaffold for therapeutic innovation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-Ethyl-3,3-dimethylpiperazine as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the compound's structural flexibility and basic nitrogen centers facilitated the design of potent inhibitors with improved pharmacokinetic profiles. The research team utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with nanomolar affinity for their targets. These findings underscore the potential of 1-Ethyl-3,3-dimethylpiperazine in addressing challenging therapeutic targets.

Another significant application of 1-Ethyl-3,3-dimethylpiperazine was reported in a 2024 ACS Chemical Biology article, where it was employed as a ligand in metal-catalyzed reactions for the synthesis of complex heterocycles. The study revealed that the compound's steric and electronic properties enabled efficient catalysis, leading to high yields and selectivity in the formation of pharmacologically relevant scaffolds. This advancement opens new avenues for the rapid assembly of diverse chemical libraries, which are critical for high-throughput screening in drug discovery.

Beyond its synthetic utility, 1-Ethyl-3,3-dimethylpiperazine has also been explored for its direct biological effects. A recent preprint on bioRxiv (2024) described its role as a modulator of neurotransmitter receptors, particularly in the context of neurological disorders. The study found that derivatives of 1-Ethyl-3,3-dimethylpiperazine exhibited selective binding to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. These findings are particularly promising given the need for novel therapeutics with reduced side effects.

In summary, 1-Ethyl-3,3-dimethylpiperazine (CAS: 1225882-54-1) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to direct therapeutic modulation, highlighting its versatility and value in drug discovery. Future research is expected to further elucidate its mechanisms and expand its utility in addressing unmet medical needs.